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Compound of Interest

Compound Name: Tie2 kinase inhibitor 3

Cat. No.: B15623828

Get Quote

This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for researchers, scientists, and drug development professionals working with Tie2 kinase
inhibitor 3. Adherence to these guidelines is crucial for ensuring personal safety and

maintaining a secure laboratory environment.

Compound Information and Safety Data
Tie2 kinase inhibitor 3, also identified as compound 63, is a potent, orally active inhibitor of

the Tie2 kinase with an IC50 value of 30 nM.[1] It functions by competing with ATP at the

kinase's binding site, thereby inhibiting the phosphorylation and signaling of Tie2. This action

impacts blood vessel stability and maturation, making it a subject of interest in tumor

angiogenesis research.[1] While a specific Safety Data Sheet (SDS) for Tie2 kinase inhibitor
3 is not readily available, its potency necessitates handling it as a potent compound. The

following safety measures are based on best practices for handling high-potency active

pharmaceutical ingredients (APIs).
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Property Value Reference

Compound Name
Tie2 kinase inhibitor 3

(compound 63)
[1]

CAS Number 870225-11-9 [1]

Mechanism of Action
ATP-competitive inhibitor of

Tie2 kinase
[1]

IC50 30 nM [1]

Storage
Store at -20°C for long-term

storage.
[2]

Personal Protective Equipment (PPE) and Handling
Due to its potent nature, strict adherence to PPE protocols is mandatory to prevent exposure.

Core PPE Requirements:
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PPE Category Specification Rationale

Gloves
Double-gloving with nitrile

gloves.
Prevents skin contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes

and aerosols.

Lab Coat

A dedicated lab coat,

preferably disposable or

professionally laundered.

Protects clothing and skin from

contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) should be used

when handling the solid

compound outside of a

certified chemical fume hood to

prevent inhalation of

aerosolized particles.[3][4]

Minimizes inhalation exposure

to the potent compound.

Handling Procedures:

Ventilation: All handling of the solid form of Tie2 kinase inhibitor 3 should be conducted in a

certified chemical fume hood or a glove box to minimize inhalation exposure.[5]

Weighing: Use a balance within a ventilated enclosure.

Solution Preparation: Prepare solutions within a chemical fume hood.

Personal Hygiene: Wash hands thoroughly after handling the compound, even if gloves were

worn. Do not eat, drink, or smoke in the laboratory.[6]

Spill Management and Emergency Procedures
Immediate and appropriate response to spills is critical to contain the hazard.

Spill Response Protocol:
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Step Action

1. Evacuate
Immediately evacuate the affected area and

alert nearby personnel.

2. Secure Restrict access to the spill area.

3. PPE
Don appropriate PPE, including respiratory

protection, before re-entering the area.

4. Containment

For small spills, cover with an absorbent

material suitable for chemical spills. For larger

spills, dike the area to prevent spreading.

5. Cleanup

Carefully collect the absorbed material using

non-sparking tools and place it into a labeled,

sealed container for hazardous waste.[7]

6. Decontamination
Decontaminate the spill area with a suitable

cleaning agent, followed by a thorough rinse.

7. Waste Disposal
Dispose of all contaminated materials as

hazardous waste.

Emergency Contact: In case of accidental exposure, immediately flush the affected area with

copious amounts of water for at least 15 minutes and seek medical attention.[5] If inhaled,

move to fresh air and seek medical attention.[5]

Disposal Plan
All waste contaminated with Tie2 kinase inhibitor 3 must be treated as hazardous chemical

waste.

Waste Disposal Workflow:
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Caption: Waste Disposal Workflow for Tie2 Kinase Inhibitor 3.

Solid Waste: Unused powder and contaminated consumables (e.g., gloves, pipette tips)

should be collected in a clearly labeled, sealed hazardous waste container.[8]

Liquid Waste: Solutions containing the inhibitor must be collected in a designated, sealed

hazardous waste container. Do not pour down the drain.[8]

Sharps Waste: Contaminated needles and syringes must be disposed of in a designated

sharps container.[8]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name.[5]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15623828/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-handling-tie2-kinase-inhibitor-3
https://www.benchchem.com/product/b15623828/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-tie2-kinase-inhibitor-3
https://www.benchchem.com/pdf/p38_MAP_Kinase_Inhibitor_IV_proper_disposal_procedures.pdf
https://www.benchchem.com/pdf/p38_MAP_Kinase_Inhibitor_IV_proper_disposal_procedures.pdf
https://www.benchchem.com/pdf/p38_MAP_Kinase_Inhibitor_IV_proper_disposal_procedures.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_the_Proper_Disposal_of_Tyrosine_Kinase_Inhibitors.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623828?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Arrange for the collection and disposal of all hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal company.[8]

Experimental Protocol: In Vitro Kinase Assay
This protocol outlines a typical in vitro experiment to assess the inhibitory activity of Tie2
kinase inhibitor 3.

Experimental Workflow:
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Prepare Reagents
(Kinase, Substrate, ATP, Inhibitor)

Plate Setup
(Add buffer, kinase, and inhibitor)

Initiate Reaction
(Add ATP/substrate mixture)

Incubate
(e.g., 30°C for 60 min)

Stop Reaction
(Add stop solution)

Detection
(Measure signal, e.g., luminescence)

Data Analysis
(Calculate IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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guide-for-handling-tie2-kinase-inhibitor-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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